Cas no 1785427-17-9 (Pyrimidine, 2-bromo-5-(difluoromethyl)-)
1785427-17-9 structure
Product Name:Pyrimidine, 2-bromo-5-(difluoromethyl)-
CAS No:1785427-17-9
MF:C5H3BrF2N2
MW:208.991526842117
CID:5824288
PubChem ID:84676528
Update Time:2024-01-11
Pyrimidine, 2-bromo-5-(difluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Pyrimidine, 2-bromo-5-(difluoromethyl)-
- 1785427-17-9
- 2-bromo-5-(difluoromethyl)pyrimidine
- AKOS024081009
- EN300-6511027
-
- Inchi: 1S/C5H3BrF2N2/c6-5-9-1-3(2-10-5)4(7)8/h1-2,4H
- InChI Key: OBLCGHSKLOOTON-UHFFFAOYSA-N
- SMILES: C1(Br)=NC=C(C(F)F)C=N1
Computed Properties
- Exact Mass: 207.94477g/mol
- Monoisotopic Mass: 207.94477g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 104
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 25.8Ų
Experimental Properties
- Density: 1.741±0.06 g/cm3(Predicted)
- Boiling Point: 277.3±48.0 °C(Predicted)
- pka: -2.95±0.22(Predicted)
Pyrimidine, 2-bromo-5-(difluoromethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6511027-0.05g |
2-bromo-5-(difluoromethyl)pyrimidine |
1785427-17-9 | 0.05g |
$1056.0 | 2023-05-31 | ||
| Enamine | EN300-6511027-0.1g |
2-bromo-5-(difluoromethyl)pyrimidine |
1785427-17-9 | 0.1g |
$1106.0 | 2023-05-31 | ||
| Enamine | EN300-6511027-0.25g |
2-bromo-5-(difluoromethyl)pyrimidine |
1785427-17-9 | 0.25g |
$1156.0 | 2023-05-31 | ||
| Enamine | EN300-6511027-0.5g |
2-bromo-5-(difluoromethyl)pyrimidine |
1785427-17-9 | 0.5g |
$1207.0 | 2023-05-31 | ||
| Enamine | EN300-6511027-1.0g |
2-bromo-5-(difluoromethyl)pyrimidine |
1785427-17-9 | 1g |
$1256.0 | 2023-05-31 | ||
| Enamine | EN300-6511027-2.5g |
2-bromo-5-(difluoromethyl)pyrimidine |
1785427-17-9 | 2.5g |
$2464.0 | 2023-05-31 | ||
| Enamine | EN300-6511027-5.0g |
2-bromo-5-(difluoromethyl)pyrimidine |
1785427-17-9 | 5g |
$3645.0 | 2023-05-31 | ||
| Enamine | EN300-6511027-10.0g |
2-bromo-5-(difluoromethyl)pyrimidine |
1785427-17-9 | 10g |
$5405.0 | 2023-05-31 |
Pyrimidine, 2-bromo-5-(difluoromethyl)- Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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